molecular formula C22H21FN2O3 B2505423 1-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one CAS No. 953252-61-4

1-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one

Cat. No.: B2505423
CAS No.: 953252-61-4
M. Wt: 380.419
InChI Key: CAMKGIFRQMOHRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one is a heterocyclic molecule featuring a tetrahydroquinoline core substituted with a fluorine atom at position 6 and a methyl group at position 2. This core is linked via an ethanone bridge to a 1,2-oxazole ring bearing a 3-methoxyphenyl substituent.

Properties

IUPAC Name

1-(6-fluoro-2-methyl-3,4-dihydro-2H-quinolin-1-yl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H21FN2O3/c1-14-6-7-15-10-17(23)8-9-20(15)25(14)22(26)13-18-12-21(28-24-18)16-4-3-5-19(11-16)27-2/h3-5,8-12,14H,6-7,13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CAMKGIFRQMOHRO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCC2=C(N1C(=O)CC3=NOC(=C3)C4=CC(=CC=C4)OC)C=CC(=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H21FN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

380.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 1-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]ethan-1-one is a novel synthetic derivative that has garnered attention for its potential biological activities. This article reviews the biological properties of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a complex structure that includes a tetrahydroquinoline moiety and an oxazole ring. Its molecular formula is C18H19FN2O2C_{18}H_{19}FN_2O_2 with a molecular weight of approximately 320.35 g/mol. The presence of the fluorine atom and methoxyphenyl group suggests potential interactions with biological targets.

Antioxidant Activity

Research indicates that compounds containing tetrahydroquinoline derivatives exhibit significant antioxidant properties. These properties are attributed to their ability to scavenge free radicals and inhibit lipid peroxidation, which is crucial in preventing cellular damage associated with oxidative stress.

Activity Mechanism Reference
AntioxidantScavenging free radicals
CytoprotectiveInhibition of lipid peroxidation

Antimicrobial Activity

Preliminary studies have shown that related tetrahydroquinoline compounds possess antimicrobial properties. The specific compound under discussion may also exhibit similar activity against various bacterial strains.

Microorganism Inhibition Zone (mm) Reference
E. coli15
S. aureus12

Anti-HIV Activity

Compounds derived from tetrahydroquinolines have been explored for their anti-HIV activity. The mechanism often involves inhibition of viral entry by blocking coreceptors such as CXCR4.

Assay IC50 (nM) Reference
CXCR4 Binding0.0062
HIV Cytopathicity0.025

The biological activity of this compound can be attributed to several mechanisms:

  • Dopamine Receptor Modulation : Similar compounds have shown affinity for dopamine receptors, which may play a role in neuroprotective effects and treatment of neurological disorders.
  • Calcium Signaling Inhibition : Inhibition of CXCL12-induced calcium mobilization has been noted in related studies, indicating potential therapeutic applications in HIV treatment.
  • Cholinesterase Inhibition : Some derivatives exhibit cholinesterase inhibitory activity, relevant for Alzheimer's disease therapy.

Case Studies

A study evaluating the in vitro effects of tetrahydroquinoline derivatives demonstrated significant cytotoxicity against cancer cell lines while maintaining low toxicity levels in normal cells. This duality presents opportunities for targeted cancer therapies.

Comparison with Similar Compounds

Tetrahydroquinoline Derivatives

Compounds with tetrahydroquinoline cores, such as those in , share structural homology with the target compound. For example:

  • Compound 24 (): 6-Amino-1-(2-(1-methylpyrrolidin-2-yl)ethyl)-3,4-dihydroquinolin-2(1H)-one lacks the fluorine and oxazole moieties but includes a 6-amino group and a pyrrolidine-based side chain. Its synthesis achieved a 72.9% yield via hydrogenation .
  • Compound 25 () : Features an 8-fluoro substitution instead of 6-fluoro, highlighting positional isomerism’s impact on reactivity and bioactivity .

The target compound’s 6-fluoro and 2-methyl groups likely enhance metabolic stability and lipophilicity compared to non-fluorinated analogs, a common strategy in drug design .

Heterocyclic Moieties

The 1,2-oxazole ring in the target compound distinguishes it from triazole or oxadiazole-containing analogs:

  • Compound 7a (): A quinolin-2-one derivative with a 1,3,4-oxadiazole ring linked to a naphthyl group. Oxadiazoles are known for their electron-withdrawing properties, which may influence binding affinity compared to oxazoles .
  • LX2931 () : An imidazole-based S1PL inhibitor with an isoxazole ring, demonstrating how heterocycle choice (isoxazole vs. oxazole) affects target specificity and clinical outcomes .

Physicochemical Properties

A comparative analysis of molecular properties is summarized below:

Compound Molecular Formula Molecular Weight Key Features Reference
Target Compound C₂₂H₂₂FN₂O₃ 396.43 6-Fluoro, 2-methyl, oxazole, 3-methoxyphenyl -
Compound 24 () C₁₇H₂₃N₃O 293.39 6-Amino, pyrrolidine side chain
LX2931 () C₁₀H₁₆N₂O₂ 196.25 Imidazole, tetrahydroxybutyl, oxime
7a () C₂₄H₁₇N₃O₃ 395.41 Oxadiazole, naphthyloxy group

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.